Cas no 2142-79-2 (1-(2,3,5,6-Tetramethylphenyl)ethanone)

1-(2,3,5,6-Tetramethylphenyl)ethanone structure
2142-79-2 structure
Product Name:1-(2,3,5,6-Tetramethylphenyl)ethanone
CAS No:2142-79-2
MF:C12H16O
MW:176.254843711853
MDL:MFCD00014987
CID:84141
PubChem ID:252692
Update Time:2025-04-18

1-(2,3,5,6-Tetramethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetramethylacetophenone
    • 1-(2,3,5,6-Tetramethylphenyl)ethanone
    • 1-(2,3,5,6-TETRAMETHYL-PHENYL)-ETHANONE
    • 1-acetyl-2,3,5,6-tetramethylbenzene
    • 2,3,5,6-tetrametilacetofenone
    • acetodurene
    • acetyldurene
    • Methyl duryl ketone
    • MFCD00014987
    • 2',3',5',6'-Tetramethylacetophenone
    • DTXSID40291314
    • LS-04292
    • 1-(2, 3, 5, 6-tetramethylphenyl)ethanone
    • Ethanone, 1-(2,3,5,6-tetramethylphenyl)-
    • AKOS000160752
    • 1,2,4,5-Tetramethyl-3-acetylbenzene
    • NCGC00340505-01
    • InChI=1/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H
    • JCNRSGPJXDRATR-UHFFFAOYSA-N
    • 2,5,6-Tetramethylacetophenone
    • AB01333555-02
    • 2',5',6'-Tetramethylacetophenone
    • FT-0609438
    • 2142-79-2
    • NSC-74871
    • SCHEMBL3735175
    • A815344
    • 1,4,5-Tetramethyl-3-acetylbenzene
    • CS-0438416
    • NCIOpen2_000855
    • 1-(2,3,5,6-tetramethylphenyl)ethan-1-one
    • Acetophenone, 2',3',5',6'-tetramethyl-
    • NSC74871
    • Ethanone,3,5,6-tetramethylphenyl)-
    • Acetophenone,3',5',6'-tetramethyl-
    • Duryl-methyl-keton
    • 1 - (2 inverted exclamation mark cent3 inverted exclamation mark cent5,6-tetramethyl-phenyl)-ethanone
    • DB-045578
    • STK897906
    • ALBB-013666
    • MDL： MFCD00014987
    • Inchi： 1S/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H3
    • InChI Key： JCNRSGPJXDRATR-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C(C)=C(C)C=C(C)C=1C
    • BRN： 2087755

Computed Properties

  • Exact Mass: 176.12000
  • Monoisotopic Mass: 176.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: White solid
  • Density: 0.947
  • Melting Point: 74-75°C
  • Boiling Point: 281.4°Cat760mmHg
  • Flash Point: 115.5°C
  • Refractive Index: 1.509
  • PSA: 17.07000
  • LogP: 3.12280
  • Solubility: Not determined

1-(2,3,5,6-Tetramethylphenyl)ethanone Security Information

  • Safety Instruction： S22-S24/25
  • HazardClass：IRRITANT
  • Safety Term：S22;S24/25

1-(2,3,5,6-Tetramethylphenyl)ethanone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(2,3,5,6-Tetramethylphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T054930-250mg
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2
250mg
 $ 185.00 2022-06-03
TRC
T054930-500mg
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2
500mg
 $ 300.00 2022-06-03
TRC
T054930-1000mg
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2
1g
 $ 480.00 2022-06-03
Matrix Scientific
063560-500mg
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2
500mg
 $158.00 2023-09-10
SHENG KE LU SI SHENG WU JI SHU
sc-266257-5 g
2',3',5',6'-Tetramethylacetophenone,
 2142-79-2
5g
 ￥451.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-266257-5g
2',3',5',6'-Tetramethylacetophenone,
 2142-79-2
5g
 ￥451.00 2023-09-05
A2B Chem LLC
AB59747-500mg
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2 >95%
500mg
 $412.00 2024-01-01
A2B Chem LLC
AB59747-1g
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2 >95%
1g
 $439.00 2024-01-01
A2B Chem LLC
AB59747-5g
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2 98%
5g
 $151.00 2024-04-20
A2B Chem LLC
AB59747-10g
1-(2,3,5,6-Tetramethylphenyl)ethanone
 2142-79-2 >95%
10g
 $1134.00 2024-01-01

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